Cas no 2167176-09-0 (methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2167176-09-0
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6440463
• PubChem ID: 165795779
• Update Time: 2025-07-21

methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate
• 2167176-09-0
• EN300-1456127

• Inchi： 1S/C11H13BrN2O2/c1-16-11(15)8-6-13-5-7(8)9-3-2-4-10(12)14-9/h2-4,7-8,13H,5-6H2,1H3
• InChI Key： SIAMFQKHXGWSEA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2CNCC2C(=O)OC)=N1

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate

Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate (CAS No. 2167176-09-0): A Key Intermediate in Modern Pharmaceutical Research

Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate, identified by its CAS number 2167176-09-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a pyrrolidine core linked to a brominated pyridine moiety, has garnered attention due to its versatile applications in drug discovery and molecular synthesis. The unique structural attributes of this compound make it a valuable intermediate for the development of novel therapeutic agents targeting various biological pathways.

The pyrrolidine ring, a six-membered heterocycle containing one nitrogen atom, is a common structural motif in biologically active molecules. Its presence in Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate contributes to its potential pharmacological activity by influencing both electronic and steric properties. The nitrogen atom in the pyrrolidine ring can form hydrogen bonds, enhancing interactions with biological targets, while the overall structure allows for conformational flexibility, which is crucial for binding affinity and specificity.

The second key component of this compound is the 6-bromopyridin-2-yl substituent. The bromine atom at the 6-position of the pyridine ring introduces a point of reactivity that is highly useful in synthetic chemistry. Bromopyridines are frequently employed as anchors for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions enable the introduction of diverse functional groups, expanding the chemical space available for drug design.

The carboxylate ester group at the 3-position of the pyrrolidine ring further enhances the synthetic utility of Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate. Ester groups can be readily transformed into other functional moieties through hydrolysis, amidation, or reduction, providing multiple pathways for structural diversification. This adaptability makes the compound an attractive scaffold for medicinal chemists seeking to develop novel compounds with tailored biological activities.

In recent years, Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate has been explored in several cutting-edge research projects aimed at addressing unmet medical needs. One notable area of interest is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By targeting specific kinases, researchers aim to modulate these pathways and alleviate disease symptoms.

A study published in the Journal of Medicinal Chemistry highlighted the use of Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate as a key intermediate in synthesizing a series of kinase inhibitors. The researchers leveraged the bromine atom on the pyridine ring to perform a palladium-catalyzed cross-coupling reaction with various aryl halides, introducing diverse aromatic moieties into the molecule. This approach led to the discovery of several compounds with potent inhibitory activity against specific kinases, demonstrating the compound's versatility and promise in drug development.

Another emerging application of Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate is in the field of neurodegenerative disease research. Alzheimer's disease and Parkinson's disease are two major neurodegenerative disorders characterized by progressive cognitive decline and motor dysfunction. Researchers have identified several kinases and signaling pathways that are dysregulated in these diseases, suggesting that targeted inhibition may offer therapeutic benefits.

In a recent publication in Neural Research, investigators reported on their use of Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate to develop novel small-molecule inhibitors targeting tau kinase, an enzyme implicated in tau protein aggregation—a hallmark pathological feature of Alzheimer's disease. The team modified the compound's structure through iterative rounds of synthesis and optimization to enhance its binding affinity and selectivity for tau kinase. Their results demonstrated that certain derivatives exhibited significant inhibitory effects in cellular models, paving the way for further exploration as potential therapeutics.

The synthetic flexibility of Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate also makes it a valuable tool for exploring new chemical entities (NCEs) with anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD). By designing molecules that modulate inflammatory signaling pathways, researchers aim to develop treatments that reduce inflammation without causing adverse side effects.

A study featured in Bioorganic & Medicinal Chemistry Letters described how Methyl 4-(6-bromopyridin-2-yl)pyrrolidine-3-carboxylate served as a scaffold for generating novel anti-inflammatory agents. The authors utilized palladium-catalyzed cross-coupling reactions to introduce various heterocyclic groups onto the pyridine ring, creating a library of compounds for high-throughput screening. Several derivatives showed promising anti-inflammatory activity by inhibiting key pro-inflammatory enzymes such as COX-2 and NFκB p65.

The growing interest in Methyl 4-(6-bromopyridin-2-lyl)pyrrolidine -3 -carboxylate underscores its importance as a building block in modern pharmaceutical research. As synthetic methodologies continue to advance, new opportunities will arise for leveraging this compound's unique structural features to develop innovative therapeutics across multiple therapeutic areas. The combination of its reactive sites—bromine on the pyridine ring and ester at the pyrrolidine position—provides ample scope for structural diversification through cross-coupling reactions and other transformations.

Future research directions may focus on exploring alternative synthetic routes to improve yield and scalability while maintaining high purity standards necessary for pharmaceutical applications. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions between Methyl 4-(6-bromopyridin -2 - yl ) py r o l i n e -3 - car box y l ate derivatives and target proteins , aiding medicinal chemists in rational drug design efforts .

In conclusion , Methyl 4-(6-bromopyridin -2 - yl ) py r o l i n e -3 - car box y l ate ( CAS No .2167176 -09 -0 ) represents an exciting opportunity for pharmaceutical innovation . Its versatile structure , coupled with its reactivity , makes it an indispensable intermediate for developing novel therapeutics targeting various diseases . As research progresses , this compound will undoubtedly continue to play a pivotal role in advancing drug discovery programs worldwide .